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Compound of Interest

Compound Name: 2',4',6'-Trimethoxyacetophenone

Cat. No.: B1218526 Get Quote

An In-depth Technical Guide to 2',4',6'-Trimethoxyacetophenone

This guide provides comprehensive information on the chemical properties, synthesis, and

applications of 2',4',6'-Trimethoxyacetophenone, tailored for researchers, scientists, and

professionals in drug development.

Chemical and Physical Properties
2',4',6'-Trimethoxyacetophenone is a substituted acetophenone that serves as a key

intermediate in the synthesis of various organic compounds, particularly chalcones and

flavonoids, which are investigated for their potential pharmacological activities.

Quantitative Data Summary
The fundamental molecular and physical properties of 2',4',6'-Trimethoxyacetophenone are

summarized in the table below for quick reference.
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Property Value Citations

Molecular Formula C₁₁H₁₄O₄ [1][2][3]

Molecular Weight 210.23 g/mol [1][2][3]

CAS Number 832-58-6 [3]

Appearance
Pale cream to cream to pale

brown solid
[2]

Melting Point 98-102 °C [1][3]

Solubility Soluble in chloroform [1]

Experimental Protocols
Detailed methodologies for the synthesis of 2',4',6'-Trimethoxyacetophenone and its

subsequent use in the preparation of chalcone derivatives are outlined below.

Synthesis of 2',4',6'-Trimethoxyacetophenone
One common method for the preparation of 2',4',6'-Trimethoxyacetophenone involves the

Friedel-Crafts acylation of 1,3,5-trimethoxybenzene.

Materials:

1,3,5-trimethoxybenzene

Acetyl chloride (CH₃COCl)

Aluminum chloride (AlCl₃)

Dichloromethane (CH₂Cl₂)

10% Sodium hydroxide (NaOH) solution

Brine

Anhydrous sodium sulfate (Na₂SO₄)
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Silica gel for column chromatography

Hexane

Ethyl acetate

Procedure:

A solution of 1,3,5-trimethoxybenzene in dichloromethane is cooled to 0 °C in an ice bath.

Anhydrous aluminum chloride is added to the cooled solution, followed by the slow addition

of acetyl chloride.

The reaction mixture is stirred for a period of 2 hours, allowing the acylation to proceed.

After stirring, the reaction is quenched by the careful addition of a 10% aqueous solution of

sodium hydroxide.

The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate,

and the solvent is removed under reduced pressure.

The resulting crude product is purified by column chromatography on silica gel, using a

mixture of hexane and ethyl acetate as the eluent, to yield pure 2',4',6'-
Trimethoxyacetophenone as a white solid.[4]

Synthesis of Chalcones from 2',4',6'-
Trimethoxyacetophenone
Chalcones are synthesized from 2',4',6'-Trimethoxyacetophenone via a Claisen-Schmidt

condensation reaction with an appropriate aromatic aldehyde.[5]

Materials:

2',4',6'-Trimethoxyacetophenone

Substituted aromatic aldehyde (e.g., 4-nitrobenzaldehyde)
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Methanol

40% (w/v) Sodium hydroxide (NaOH) aqueous solution

Procedure:

A mixture of 2',4',6'-Trimethoxyacetophenone (10 mmol) and a substituted benzaldehyde

(10 mmol) is prepared in methanol (20 mL) and stirred at room temperature.[5]

A 40% (w/v) aqueous solution of sodium hydroxide (3 mL) is added slowly to the mixture.[5]

The reaction mixture is stirred overnight, and the progress of the reaction is monitored by

Thin Layer Chromatography (TLC).[5]

Upon completion, the reaction mixture is worked up, which may involve neutralization and

extraction, to isolate the crude chalcone product.

The crude product is then purified, typically by crystallization or silica gel flash

chromatography, to obtain the pure chalcone derivative.[5]

Visualized Experimental Workflow
The following diagram illustrates the general workflow for the synthesis of a chalcone derivative

starting from 2',4',6'-Trimethoxyacetophenone.
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Caption: Workflow for the Claisen-Schmidt synthesis of chalcones.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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